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Compound of Interest

tert-Butyl (2-aminoethyl)
Compound Name:
(benzyl)carbamate

Cat. No.: B123583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl N-(2-aminoethyl)-N-
benzylcarbamate, a versatile bifunctional molecule utilized as a key intermediate in organic
synthesis, particularly in the development of pharmaceutical compounds. This document details
its chemical structure, physicochemical properties, synthesis protocols, and spectroscopic data.

Chemical Structure and Properties

Tert-Butyl N-(2-aminoethyl)-N-benzylcarbamate possesses a molecular structure featuring a
benzyl group and a tert-butyloxycarbonyl (Boc) protected amine attached to an
ethylenediamine backbone. This unigue arrangement allows for selective deprotection and
further functionalization at either nitrogen atom, making it a valuable building block in multi-step
synthetic routes.
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Stage 1: Mono-Boc Protection

Di-tert-butyl dicarbonate (Boc20)

Dioxane/Water, MgO

tert-Butyl N-(2-aminoethyl)carbamate

Sodium triacetoxyborohydride

Benzaldehyde

Ethylenediamine

DCM or DCE, Acetic Acid (cat.)
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« To cite this document: BenchChem. [Technical Guide: tert-Butyl N-(2-aminoethyl)-N-
benzylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123583#tert-butyl-n-2-aminoethyl-n-
benzylcarbamate-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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